Cas no 37927-29-0 (Prednienic Acid)

• Product Name: Prednienic Acid
• CAS No: 37927-29-0
• MF: C₂₀H₂₆O₅
• MW: 346.417446613312
• MDL: MFCD22683758
• CID: 319675
• PubChem ID: 7092779
• Update Time: 2025-04-19

Prednienic Acid Chemical and Physical Properties

Names and Identifiers

• Androsta-1,4-diene-17-carboxylicacid, 11,17-dihydroxy-3-oxo-, (11b,17a)-
• Prednienic Acid
• (11beta,17alpha)-11,17-Dihydroxy-3-oxoandrosta-1,4-diene-17-carboxylic acid
• AC1OF4W3
• EINECS 253-719-9
• I3T12NR296
• Pj 90
• SureCN1685771
• UNII-I3T12NR296
• (1R,3aS,3bS,9aR,9bS,10S,11aS)-1,10-dihydroxy-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1-carboxylic acid
• .DELTA.1-CORTIENIC ACID
• A-carboxylic Acid
• PJ-90
• 37927-29-0
• SCHEMBL1685771
• CHEMBL1201389
• 95671-46-8
• EN300-20206581
• DTXSID50191356
• NS00030313
• A,17-Dihydroxy-3-oxoandrosta-1,4-diene-17
• (8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-17-carboxylic acid
• 11.BETA.,17-DIHYDROXY-3-OXOANDROSTA-1,4-DIENE-17.BETA.-CARBOXYLIC ACID
• 11,17-Dihydroxy-10,13-dimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthrene-17-carboxylic acid
• MFCD22683758
• ANDROSTA-1,4-DIENE-17-CARBOXYLIC ACID, 11,17-DIHYDROXY-3-OXO-, (11.BETA.,17.ALPHA.)-
• 11
• DTXCID60113847
• ANDROSTA-1,4-DIENE-17-CARBOXYLIC ACID, 11,17-DIHYDROXY-3-OXO-, (11BETA,17ALPHA)-
• 11beta,17-Dihydroxy-3-oxoandrosta-1,4-diene-17beta-carboxylic Acid
• DELTA1-CORTIENIC ACID

• MDL： MFCD22683758
• Inchi： 1S/C20H26O5/c1-18-7-5-12(21)9-11(18)3-4-13-14-6-8-20(25,17(23)24)19(14,2)10-15(22)16(13)18/h5,7,9,13-16,22,25H,3-4,6,8,10H2,1-2H3,(H,23,24)/t13-,14-,15-,16+,18-,19-,20-/m0/s1
• InChI Key： MCKJPJYRCPANCC-XLXYOEISSA-N
• SMILES： O[C@]1(C(=O)O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 346.17802393g/mol
• Monoisotopic Mass: 346.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 570.7°Cat760mmHg
• Flash Point: 313°C
• Refractive Index: 1.62
• PSA: 94.83000
• LogP: 2.08080